Cas no 482627-94-1 (7-hydroxy-1,3-benzodioxole-5-carboxylic acid)

• Product Name: 7-hydroxy-1,3-benzodioxole-5-carboxylic acid
• CAS No: 482627-94-1
• MF: C₈H₆O₅
• MW: 182.130242824554
• CID: 931866
• PubChem ID: 22052491
• Update Time: 2025-04-19

7-hydroxy-1,3-benzodioxole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-1,3-benzodioxole-5-carboxylic acid
• 7-HYDROXY-1,3-BENZODIOXIDE-5-CARBOXYLIC ACID
• 7-HYDROXY-2H-1,3-BENZODIOXOLE-5-CARBOXYLIC ACID
• 7-HYDROXYBENZO[D][1,3]DIOXOLE-5-CARBOXYLIC ACID
• SCHEMBL1811267
• 482627-94-1
• AKOS006285563
• 7-hydroxy-benzo[1,3]dioxole-5-carboxylic acid
• DTXSID10622055
• SQGGNLFYTASSGX-UHFFFAOYSA-N
• AB31260
• DB-350762
• AC-13931
• 7-HYDROXY-1,3-BENZODIOXOLE-5-CARBOXYLICACID
• 1,3-Benzodioxole-5-carboxylic acid, 7-hydroxy-

• Inchi： 1S/C8H6O5/c9-5-1-4(8(10)11)2-6-7(5)13-3-12-6/h1-2,9H,3H2,(H,10,11)
• InChI Key： SQGGNLFYTASSGX-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=O)O)C=C(C1=2)O

Computed Properties

• Exact Mass: 182.02200
• Monoisotopic Mass: 182.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.632
• Boiling Point: 396.762°C at 760 mmHg
• Flash Point: 170.904°C
• Refractive Index: 1.661
• PSA: 75.99000
• LogP: 0.81910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives